Cas no 49871-96-7 (Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-)

• Product Name: Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-
• CAS No: 49871-96-7
• MF: C₁₁H₁₆ClN₅
• MW: 253.731240272522
• CID: 333364
• PubChem ID: 12294560
• Update Time: 2025-04-19

Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[[(4-chlorophenyl)amino]iminomethyl]-N'-propyl-
• (1E)-1-[amino-(4-chloroanilino)methylidene]-2-propylguanidine
• XC9
• CHEMBL3228994
• NSC-333310
• DTXSID00485333
• 1-(4-chlorophenyl)-4-propyl-biguanide
• NSC333310
• 49871-96-7
• SCHEMBL14577808

• Inchi： 1S/C11H16ClN5/c1-2-7-15-10(13)17-11(14)16-9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H5,13,14,15,16,17)
• InChI Key： CJJMEOOXAVSNFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCC

Computed Properties

• Exact Mass: 253.109423
• Monoisotopic Mass: 253.109423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 88.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.28
• Boiling Point: 409.2°C at 760 mmHg
• Flash Point: 201.3°C
• Refractive Index: 1.606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes